molecular formula C4H6O4 B3263491 2-Hydroxy-acetoacetic acid CAS No. 37520-05-1

2-Hydroxy-acetoacetic acid

Cat. No. B3263491
CAS RN: 37520-05-1
M. Wt: 118.09 g/mol
InChI Key: KWFCSMSCNOVLBA-UHFFFAOYSA-N
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Description

2-Hydroxy-acetoacetic acid belongs to the class of organic compounds known as short-chain keto acids and derivatives . These are keto acids with an alkyl chain that contains less than 6 carbon atoms .


Synthesis Analysis

The synthesis of this compound involves several steps. The process begins with the formation of an enolate, which is then alkylated . This is followed by decarboxylation, a mechanism that involves the removal of a carboxyl group from the molecule . The synthesis process can be complex and requires careful control of conditions to ensure the correct product is formed .


Molecular Structure Analysis

The molecular formula of this compound is C4H6O3 . It has an average mass of 102.089 Da and a monoisotopic mass of 102.031693 Da .


Chemical Reactions Analysis

This compound undergoes several chemical reactions. One of the key reactions is the formation of an enolate, which can then undergo an SN2 reaction . This reaction involves the transfer of a group from one molecule to another . The product of this reaction can then undergo decarboxylation, a process that involves the removal of a carboxyl group .


Physical And Chemical Properties Analysis

This compound is a colorless, oily liquid . It is soluble in water and organic solvents such as ethanol and ether . It has a molar mass of 102.089 g/mol .

Safety and Hazards

2-Hydroxy-acetoacetic acid is a combustible liquid . It should be kept away from heat, sparks, open flames, and hot surfaces . Protective clothing, gloves, safety glasses, and a dust respirator should be worn when handling this compound . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish it .

properties

IUPAC Name

2-hydroxy-3-oxobutanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H6O4/c1-2(5)3(6)4(7)8/h3,6H,1H3,(H,7,8)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KWFCSMSCNOVLBA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C(C(=O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H6O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

118.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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